5-(4-chlorophenyl)-N-[3-(4-morpholinyl)propyl]-3-isoxazolecarboxamide

• IUPAC Name: 5-(4-chlorophenyl)-N-(3-morpholin-4-ylpropyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H20ClN3O3/c18-14-4-2-13(3-5-14)16-12-15(20-24-16)17(22)19-6-1-7-21-8-10-23-11-9-21/h2-5,12H,1,6-11H2,(H,19,22)
• InChI Key: XVGUZRIEHILSQK-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)C2=NOC(=C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN3O3
• Molecular Weight: 349.8 g/mol

Description

WAY-328162 is a chemical compound known for its role in modulating cystic fibrosis transmembrane conductance regulator (CFTR) activity. It has been studied for its potential to restore E-cadherin expression in the SW620 colon adenocarcinoma cell line and alter the lifespan of eukaryotic organisms .

Preparation Methods

The synthetic routes and reaction conditions for WAY-328162 are not widely documented in public sources. typical preparation methods for such compounds involve multi-step organic synthesis, including the use of specific reagents and catalysts under controlled conditions. Industrial production methods would likely involve optimization of these synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

WAY-328162 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-328162 has several scientific research applications:

Chemistry: It is used as a tool compound to study CFTR activity and its modulation.

Biology: It has been shown to restore E-cadherin expression in certain cell lines, which is important for cell adhesion and signaling.

Medicine: It is being investigated for its potential therapeutic effects in diseases related to CFTR dysfunction, such as cystic fibrosis.

Industry: Its role in modulating CFTR activity makes it a candidate for developing new treatments and diagnostic tools.

Mechanism of Action

WAY-328162 exerts its effects by modulating the activity of the cystic fibrosis transmembrane conductance regulator (CFTR). This protein is involved in the transport of chloride ions across cell membranes. By restoring E-cadherin expression, WAY-328162 can influence cell adhesion and signaling pathways, which are crucial for maintaining cellular integrity and function.

Comparison with Similar Compounds

WAY-328162 is unique in its ability to modulate CFTR activity and restore E-cadherin expression. Similar compounds include:

VX-770 (Ivacaftor): Another CFTR modulator used in the treatment of cystic fibrosis.

VX-809 (Lumacaftor): A compound that corrects the folding of CFTR proteins.

VX-661 (Tezacaftor): Similar to Lumacaftor, it helps in the proper folding and function of CFTR proteins.

These compounds share the common goal of modulating CFTR activity but differ in their specific mechanisms and applications.